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Available Kinetic Data from Enzyme Design
Studies
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Compound Focus: 1-C-(Indol-3-yl)glycerol 3-phosphate

CAS No.: 4220-97-7

Cat. No.: S575039

The table below summarizes kinetic data for computationally designed Kemp eliminases based on the IGPS

scaffold. This data can serve as a reference for high-efficiency enzymes derived from this protein family.

Catalytic

Design N Efficiency Turnover Not
esign Name Number (Kqs) otes

(kcatIKM)

Initial Designs [1] 130-210 M1 st <151 On par with earlier computational
designs.

Optimized Design 3,600 M1st 0.85s1 Derived from initial design via
(from Des61) [1] computational optimization.
Optimized Designs >2,000 Mgl Increased 10-70x  Multiple designs showed
(from Des27) [1] from base significant rate improvement.
Top Performing 12,700 M1 g1 28¢1 Surpassed previous designs by
Design [1] two orders of magnitude.
Further Enhanced >10° Mgl 305t Achieved parameters comparable
Design [1] to natural enzymes.
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Experimental Workflow for Kinetic Analysis

Based on the methodologies in the search results, the general workflow for producing and testing enzymes

like these involves cloning, expression, and purification, followed by activity assays [1] [2].

Click to download full resolution via product page

The kinetic assays for Kemp eliminases, as described in the research, typically involve
spectrophotometrically monitoring the decomposition of the substrate 5-nitrobenzisoxazole. The increase in

absorbance is used to determine the reaction rate, from which parameters like kg, (turnover number) and

Ky (Michaelis constant) are calculated [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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